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Compound of Interest

Compound Name: Ethyl 3-chloropropionate

Cat. No.: B146911

Essential Safety and Handling Guide for Ethyl 3-
chloropropionate

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Ethyl 3-chloropropionate. It is intended for researchers,
scientists, and drug development professionals to ensure safe laboratory practices.

Chemical Safety and Hazard Information

Ethyl 3-chloropropionate is a flammable liquid and vapor that can cause skin and serious eye
irritation.[1][2] It may also cause respiratory irritation.[1] It is crucial to handle this chemical with
appropriate safety measures to prevent exposure and ensure a safe working environment.
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Quantitative Data for Ethyl 3-
chloropropionate

CAS Number 623-71-2[1][2][3][4]

Molecular Formula C5H9CIO2[2][3][4]

Molecular Weight 136.58 g/mol [2][4]

Appearance Colorless to almost colorless clear liquid[4][5]
Density 1.003 g/mL at 25 °C[4]

Boiling Point 162-163 °C[4]

Flash Point 49.5°C (121.1 °F)

Hazard Classifications

Flammable Liquid, Category 3; Skin Irritation,
Category 2; Eye Irritation, Category 2[1]

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is essential to minimize exposure.
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PPE Category

Item

Specifications and Usage

Eye and Face Protection

Safety Goggles and Face
Shield

Chemical splash goggles
conforming to OSHA's 29 CFR
1910.133 or European
Standard EN166 are
mandatory.[1] A face shield
should be used with goggles
during procedures with a high

risk of splashing.[6]

Hand Protection

Chemical-Resistant Gloves

Nitrile or neoprene gloves are
recommended.[6] Always
inspect gloves for degradation
or punctures before use and

replace them if compromised.

[6]

Body Protection

Laboratory Coat or Chemical-

Resistant Apron

A flame-retardant lab coat
should be worn.[6] For larger
quantities or when there is a
higher risk of splashing, a
chemical-resistant apron
should be worn over the lab

coat.

Respiratory Protection

Fume Hood or Respirator

All handling should occur in a
certified chemical fume hood to
minimize vapor inhalation.[6][7]
If a fume hood is not available
or ventilation is inadequate, a
NIOSH/MSHA or European
Standard EN 149 approved
respirator with a suitable filter
(e.g., type ABEK, EN14387) is
required.[7] An emergency
self-contained breathing
apparatus (SCBA) should be

readily available.[7]
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Operational Plan: Safe Handling Protocol

Adherence to a strict handling protocol is critical for safety.
1. Engineering Controls:
e Always work in a well-ventilated area.

» A certified chemical fume hood is the primary engineering control to be used for all
manipulations of Ethyl 3-chloropropionate.[6][7]

o Ensure that eyewash stations and safety showers are in close proximity to the workstation.

[1]
2. Handling Procedures:
« Avoid all direct contact with the chemical.[7]
e Do not breathe vapors or mists.[3][8]
o Keep the chemical away from heat, sparks, open flames, and other ignition sources.[1][5]
e Use only non-sparking tools and explosion-proof equipment to prevent ignition.[1][5]
e Ground and bond containers when transferring material to prevent static discharge.[5]
3. Storage:
» Store in a cool, dry, and well-ventilated area designated for flammable liquids.[1][3][8]
o Keep containers tightly closed when not in use.[1]

o Store away from incompatible materials, such as strong oxidizing agents.[1]

Emergency Procedures

Immediate and appropriate responses to emergencies can significantly mitigate harm.
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Emergency Situation

Immediate Action

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, holding the eyelids
open.[1][3] Remove contact lenses if present
and easy to do.[5] Seek immediate medical

attention.[9]

Skin Contact

Immediately remove all contaminated clothing.
[5] Wash the affected skin area with soap and
plenty of water for at least 15 minutes.[1][7]

Seek medical attention.[1]

Inhalation

Move the individual to fresh air.[1] If breathing is
difficult or has stopped, provide artificial
respiration.[1][3] Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting.[1][3] Rinse the mouth
thoroughly with water.[3] Seek immediate

medical attention.[1]

Fire

Use dry chemical, carbon dioxide, or alcohol-
resistant foam to extinguish the fire.[3][5]
Firefighters must wear full protective gear and a

self-contained breathing apparatus (SCBA).[1]
[7]

Spill

Evacuate the area and remove all sources of
ignition.[3][8] Ventilate the area. Wearing
appropriate PPE, contain the spill with an inert
absorbent material like sand or earth.[1][10]
Collect the absorbed material using non-
sparking tools and place it into a suitable, closed

container for disposal.[3][8]

Disposal Plan
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Proper disposal is crucial to prevent environmental contamination and ensure regulatory
compliance.

o Chemical Waste: All waste containing Ethyl 3-chloropropionate must be treated as
hazardous waste and disposed of through an approved waste disposal plant.[1][11] Do not
mix with other waste.[12]

o Contaminated Materials: Any materials that have come into contact with the chemical, such
as gloves, absorbent pads, and labware, must also be disposed of as hazardous waste.

o Empty Containers: Do not reuse empty containers as they may retain explosive vapors.[6]
Triple-rinse containers with a suitable solvent, and collect the rinsate for disposal as
chemical waste.[6]

All disposal activities must adhere to local, regional, and national hazardous waste regulations.

[1]

Workflow for Safe Handling and Disposal
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Workflow for Handling Ethyl 3-chloropropionate
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Caption: Safe handling and disposal workflow for Ethyl 3-chloropropionate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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